3-(1-(Pyridin-3-ylsulfonyl)piperidin-4-yl)thiazolidine-2,4-dione

• IUPAC Name: 3-(1-pyridin-3-ylsulfonylpiperidin-4-yl)-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C13H15N3O4S2/c17-12-9-21-13(18)16(12)10-3-6-15(7-4-10)22(19,20)11-2-1-5-14-8-11/h1-2,5,8,10H,3-4,6-7,9H2
• InChI Key: KXTQPRHPWKBRQD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N2C(=O)CSC2=O)S(=O)(=O)C3=CN=CC=C3
• Molecular Formula: C13H15N3O4S2
• Molecular Weight: 341.4 g/mol

Description

Molecular Structure Analysis

Thiazolidine motifs are intriguing heterocyclic five-membered moieties present in diverse natural and bioactive compounds having sulfur at the first position and nitrogen at the third position. The presence of sulfur enhances their pharmacological properties.

Scientific Research Applications

Antimicrobial and Antifungal Activities

• A series of thiazolidine-2,4-diones demonstrated good activity against gram-positive bacteria and excellent antifungal activity against Aspergillus niger and A. flavus, with compounds showing more than 60% inhibition in some cases (Prakash et al., 2011).
• Another study synthesized compounds with thiazolidine-2,4-dione and explored their antibacterial and antifungal properties, finding remarkable activity against certain pathogens (Aneja et al., 2011).

Anticancer Activity

• Thiazolidine-2,4-dione derivatives have been evaluated for their anticancer activity, with some compounds showing promising results against human breast cancer cell lines, suggesting their potential in cancer treatment (Kumar & Sharma, 2022).

Anticonvulsant Agents

• Studies have also focused on the anticonvulsant evaluation of thiazolidine-2,4-dione derivatives, with some compounds exhibiting significant activity in vivo, indicating their potential as anticonvulsant agents (Fayed et al., 2021).

Antihyperglycemic and Hypolipidemic Effects

• Research into substituted pyridines and purines containing 2,4-thiazolidinedione has shown effects on triglyceride accumulation in vitro and hypoglycemic and hypolipidemic activity in vivo, indicating their utility in managing diabetes and related metabolic disorders (Kim et al., 2004).